Cas no 1824528-16-6 (1-(5-Chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-amine)

1-(5-Chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-amine is a fluorinated amine derivative featuring a chlorothiophene moiety, offering unique reactivity and structural properties for synthetic applications. The presence of both chlorine and trifluoromethyl groups enhances its utility as a versatile intermediate in pharmaceutical and agrochemical research. The electron-withdrawing effects of the trifluoromethyl group can influence the compound's stability and reactivity, while the chlorothiophene scaffold provides a functional handle for further derivatization. This compound is particularly valuable in the development of bioactive molecules, where its distinct structural features may contribute to improved binding affinity or metabolic stability. Suitable for controlled reactions under inert conditions, it serves as a key building block in organofluorine chemistry.
1-(5-Chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-amine structure
1824528-16-6 structure
Product Name:1-(5-Chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-amine
CAS No:1824528-16-6
MF:C6H5ClF3NS
MW:215.623809576035
CID:5905292
PubChem ID:130002593
Update Time:2025-06-08

1-(5-Chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(5-chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-amine
    • 1824528-16-6
    • EN300-1929083
    • 1-(5-Chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-amine
    • Inchi: 1S/C6H5ClF3NS/c7-4-1-3(2-12-4)5(11)6(8,9)10/h1-2,5H,11H2
    • InChI Key: IXPMRMHDPDGJCG-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CS1)C(C(F)(F)F)N

Computed Properties

  • Exact Mass: 214.9783325g/mol
  • Monoisotopic Mass: 214.9783325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.3Ų

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Additional information on 1-(5-Chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-amine

Comprehensive Overview of 1-(5-Chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1824528-16-6)

The compound 1-(5-Chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1824528-16-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chlorothiophene and trifluoroethylamine moieties, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel therapeutic agents targeting infectious diseases and metabolic disorders.

In recent years, the scientific community has focused on optimizing the synthesis of 1-(5-Chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-amine to improve yield and purity. This aligns with the broader trend of sustainable chemistry, where efficiency and environmental impact are critical considerations. The compound's CAS No. 1824528-16-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, its trifluoroethylamine group is a hotspot for medicinal chemists exploring fluorine-containing drugs, which often exhibit enhanced bioavailability and metabolic stability.

The versatility of 1-(5-Chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-amine extends beyond pharmaceuticals. It has shown promise in material science, particularly in the development of advanced polymers and coatings. The chlorothiophene ring contributes to electron-rich properties, making it suitable for conductive materials. This dual applicability in life sciences and materials engineering underscores its interdisciplinary importance, a topic frequently discussed in forums and research publications.

From an analytical perspective, characterizing CAS No. 1824528-16-6 involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure precise identification and quality control, which are essential for industrial and academic applications. The compound's stability under various conditions is another area of investigation, as it influences storage and handling protocols. Such details are often sought after by laboratory technicians and process chemists.

Looking ahead, the demand for 1-(5-Chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-amine is expected to grow, driven by its role in innovative research. Its CAS No. 1824528-16-6 serves as a key identifier for procurement and regulatory compliance, further highlighting its commercial significance. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in synthetic and applied chemistry.

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